![molecular formula C15H18BrClN4O B6220191 N-[(1R,2R)-2-aminocyclohexyl]-8-bromo-1,6-naphthyridine-2-carboxamide hydrochloride CAS No. 2757961-60-5](/img/no-structure.png)
N-[(1R,2R)-2-aminocyclohexyl]-8-bromo-1,6-naphthyridine-2-carboxamide hydrochloride
Overview
Description
N-[(1R,2R)-2-aminocyclohexyl]-8-bromo-1,6-naphthyridine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C15H18BrClN4O and its molecular weight is 385.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1R,2R)-2-aminocyclohexyl]-8-bromo-1,6-naphthyridine-2-carboxamide hydrochloride involves the reaction of 8-bromo-1,6-naphthyridine-2-carboxylic acid with (1R,2R)-2-aminocyclohexylamine in the presence of a coupling agent to form the desired product. The resulting compound is then converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "8-bromo-1,6-naphthyridine-2-carboxylic acid", "(1R,2R)-2-aminocyclohexylamine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 8-bromo-1,6-naphthyridine-2-carboxylic acid and (1R,2R)-2-aminocyclohexylamine in a suitable solvent such as DMF or DMSO.", "Step 2: Add a coupling agent such as EDC or HATU to the reaction mixture and stir for several hours at room temperature or under reflux conditions.", "Step 3: Purify the resulting product by column chromatography or recrystallization to obtain N-[(1R,2R)-2-aminocyclohexyl]-8-bromo-1,6-naphthyridine-2-carboxamide.", "Step 4: Dissolve the product in hydrochloric acid and evaporate the solvent to obtain N-[(1R,2R)-2-aminocyclohexyl]-8-bromo-1,6-naphthyridine-2-carboxamide hydrochloride." ] } | |
| 2757961-60-5 | |
Molecular Formula |
C15H18BrClN4O |
Molecular Weight |
385.7 |
Purity |
95 |
Origin of Product |
United States |
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